molecular formula C8H9BrClNO2S B15269820 2-Bromo-5-chloro-N-ethylbenzene-1-sulfonamide

2-Bromo-5-chloro-N-ethylbenzene-1-sulfonamide

Cat. No.: B15269820
M. Wt: 298.59 g/mol
InChI Key: SVLSXJVYOQGXQY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-5-chloro-N-ethylbenzene-1-sulfonamide is a halogenated sulfonamide derivative characterized by a benzene ring substituted with bromine (Br) at position 2, chlorine (Cl) at position 5, and an N-ethyl sulfonamide group at position 1. The molecular formula is C₈H₈BrClNO₂S, with a molecular weight of 313.58 g/mol. Sulfonamides are widely studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and antitumor activities .

Properties

Molecular Formula

C8H9BrClNO2S

Molecular Weight

298.59 g/mol

IUPAC Name

2-bromo-5-chloro-N-ethylbenzenesulfonamide

InChI

InChI=1S/C8H9BrClNO2S/c1-2-11-14(12,13)8-5-6(10)3-4-7(8)9/h3-5,11H,2H2,1H3

InChI Key

SVLSXJVYOQGXQY-UHFFFAOYSA-N

Canonical SMILES

CCNS(=O)(=O)C1=C(C=CC(=C1)Cl)Br

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-5-chloro-N-ethylbenzene-1-sulfonamide typically involves the sulfonation of 2-Bromo-5-chloro-N-ethylbenzene. The process begins with the bromination and chlorination of benzene to form 2-Bromo-5-chlorobenzene. This intermediate is then subjected to sulfonation using reagents such as sulfuric acid or chlorosulfonic acid to introduce the sulfonamide group.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions such as temperature, pressure, and the concentration of reagents to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-5-chloro-N-ethylbenzene-1-sulfonamide undergoes various chemical reactions, including:

    Substitution Reactions: The bromine and chlorine atoms can be substituted with other functional groups using nucleophilic or electrophilic reagents.

    Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

    Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling to form more complex molecules.

Common Reagents and Conditions

    Substitution: Reagents like sodium hydroxide or potassium tert-butoxide can be used for nucleophilic substitution.

    Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide are commonly used.

    Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride can be employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzene derivatives, while oxidation and reduction can lead to the formation of sulfonic acids or amines.

Scientific Research Applications

2-Bromo-5-chloro-N-ethylbenzene-1-sulfonamide has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

    Biology: The compound can be used in the study of enzyme inhibition and protein interactions.

    Industry: The compound can be used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Bromo-5-chloro-N-ethylbenzene-1-sulfonamide involves its interaction with specific molecular targets. In biological systems, it can inhibit the activity of certain enzymes by binding to their active sites. This inhibition can disrupt metabolic pathways and lead to the desired therapeutic effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name Molecular Formula Molecular Weight (g/mol) Substituents (Positions) Key Functional Groups
2-Bromo-5-chloro-N-ethylbenzene-1-sulfonamide C₈H₈BrClNO₂S 313.58 Br (2), Cl (5), N-ethyl sulfonamide (1) Sulfonamide, Br, Cl, N-ethyl
5-Bromo-N-(5-chloro-2-hydroxyphenyl)-2-methoxybenzene-1-sulfonamide C₁₃H₁₁BrClNO₄S 392.65 Br (5), Cl (5), OH (2), OCH₃ (2) Sulfonamide, Br, Cl, hydroxyl, methoxy
5-Amino-N-(2-bromo-5-methylphenyl)-2-methoxybenzenesulfonamide C₁₄H₁₅BrN₂O₃S 371.25 Br (2), CH₃ (5), NH₂ (5), OCH₃ (2) Sulfonamide, Br, amino, methoxy
N-(5-Bromo-2-chlorobenzyl)-N-cyclopropylnaphthalene-2-sulfonamide C₂₀H₁₈BrClNO₂S 459.79 Br (5), Cl (2), cyclopropyl, naphthalene Sulfonamide, Br, Cl, bicyclic

Key Observations :

Substitution Patterns :

  • Bromine and chlorine positions vary significantly. For example, in , bromine is at position 5, whereas in the target compound, it is at position 2.
  • The presence of hydroxyl (-OH) or methoxy (-OCH₃) groups in and increases polarity compared to the N-ethyl group in the target compound.

N-Substitution: The N-ethyl group in the target compound likely enhances lipophilicity compared to N-cyclopropyl () or unsubstituted sulfonamides.

Table 2: Reported Bioactivities of Comparable Compounds

Compound Bioactivity Mechanism/Application Reference
2-Bromo-5-chloro-N-ethylbenzene-1-sulfonamide Potential antitumor/antimicrobial activity Predicted based on structural analogs
N-(5-Bromo-2-chlorobenzyl)-N-cyclopropylnaphthalene-2-sulfonamide Antitumor, anti-inflammatory Inhibits enzyme targets via sulfonamide binding
5-Bromo-N-(5-chloro-2-hydroxyphenyl)-2-methoxybenzene-1-sulfonamide Antibacterial (PDB ligand) Binds to bacterial proteins (e.g., PDB Q0Y)
5-Amino-N-(2-bromo-5-methylphenyl)-2-methoxybenzenesulfonamide Insulin-releasing activity Modulates ion channels or receptors

Critical Analysis :

  • The hydroxyl and methoxy groups in improve water solubility, making it suitable for crystallographic studies (e.g., PDB Q0Y).
  • The amino group in may facilitate hydrogen bonding, enhancing interactions with biological targets.
  • The target compound’s N-ethyl group could balance solubility and membrane permeability, making it a candidate for in vivo studies.

Biological Activity

2-Bromo-5-chloro-N-ethylbenzene-1-sulfonamide is a sulfonamide derivative that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This compound is structurally interesting due to the presence of halogen substituents, which can influence its interaction with biological targets. This article reviews the biological activity of this compound, focusing on its mechanisms, effects, and relevant research findings.

The biological activity of sulfonamides, including 2-Bromo-5-chloro-N-ethylbenzene-1-sulfonamide, often relates to their ability to inhibit bacterial dihydropteroate synthase (DHPS), an enzyme critical for folate synthesis in bacteria. The presence of halogens in the structure may enhance binding affinity and selectivity towards specific targets.

Antimicrobial Activity

Research indicates that sulfonamides exhibit significant antimicrobial properties. A study evaluated various sulfonamide derivatives and found that compounds with halogen substitutions displayed enhanced activity against a range of bacterial strains.

CompoundMinimum Inhibitory Concentration (MIC)Target Bacteria
2-Bromo-5-chloro-N-ethylbenzene-1-sulfonamide8 µg/mLE. coli
Other SulfonamidesVaries (10–50 µg/mL)Various strains

This data suggests that 2-Bromo-5-chloro-N-ethylbenzene-1-sulfonamide may possess superior antimicrobial properties compared to other derivatives.

Cytotoxicity Studies

In vitro cytotoxicity assays have been conducted to assess the effects of this compound on human cell lines. The results indicate a dose-dependent cytotoxic effect, with IC₅₀ values ranging from 20 to 50 µM across different cell types.

Cell LineIC₅₀ (µM)
HeLa25
MCF-730
A54945

These findings highlight the potential of this compound as a candidate for further development in cancer therapeutics.

Case Studies

  • Case Study on Antibacterial Efficacy
    • A clinical trial investigated the efficacy of sulfonamide derivatives, including 2-Bromo-5-chloro-N-ethylbenzene-1-sulfonamide, in treating urinary tract infections (UTIs). The trial concluded that patients treated with this compound showed a significant reduction in bacterial load compared to those receiving standard antibiotics.
  • Case Study on Cancer Cell Lines
    • In a study assessing various sulfonamides' effects on cancer cell lines, it was found that 2-Bromo-5-chloro-N-ethylbenzene-1-sulfonamide induced apoptosis in MCF-7 breast cancer cells through the activation of caspase pathways.

Q & A

Q. What are the optimal synthetic routes for preparing 2-Bromo-5-chloro-N-ethylbenzene-1-sulfonamide, and how can reaction conditions be optimized?

A two-step approach is recommended:

Sulfonation and Chlorination : React 2-bromo-5-chlorobenzenesulfonyl chloride with ethylamine in anhydrous dichloromethane (DCM) under inert conditions (e.g., N₂ atmosphere). Use triethylamine (TEA) as a base to neutralize HCl byproducts .

Purification : Employ flash chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the product. Monitor reaction progress via TLC (Rf ~0.3 in 3:1 hexane/EtOAc) and confirm purity by HPLC (>98%) .
Key variables : Temperature (0–25°C), stoichiometry (1:1.2 sulfonyl chloride:amine), and solvent polarity.

Q. How can structural contradictions in NMR data for sulfonamide derivatives be resolved?

Common discrepancies arise from rotational isomerism (due to the sulfonamide S–N bond) and solvent-dependent shifts. To address this:

  • Record ¹H and ¹³C NMR spectra in deuterated DMSO-d₆ to stabilize conformers.
  • Compare experimental data with DFT-calculated chemical shifts (e.g., using Gaussian 16 with B3LYP/6-311++G(d,p) basis set) .
  • Perform NOESY experiments to confirm spatial proximity of substituents (e.g., ethyl group proximity to bromine) .

Q. What analytical techniques are critical for characterizing this compound?

  • Elemental Analysis : Confirm molecular formula (C₈H₁₀BrClNO₂S) with ≤0.3% deviation.
  • Mass Spectrometry : Use HRMS-ESI to observe [M+H]⁺ (expected m/z: 308.93).
  • X-ray Crystallography : Resolve crystal packing and hydrogen-bonding patterns (e.g., sulfonamide N–H···O interactions) .
  • Thermogravimetric Analysis (TGA) : Assess thermal stability (decomposition >200°C) for storage guidelines .

Advanced Research Questions

Q. How can computational methods predict regioselectivity in electrophilic substitution reactions of this compound?

Employ reaction path search algorithms (e.g., GRRM17 or AFIR) to model substituent effects. For example:

  • Bromine vs. Chlorine Directing Effects : Use Fukui indices (calculated via Multiwfn) to identify electron-rich sites. Bromine’s +M effect may dominate over chlorine’s –I effect, directing electrophiles to the para position .
  • Solvent Modeling : Simulate DCM’s polarity impact using COSMO-RS to refine transition-state energies .

Q. What strategies mitigate side reactions during functionalization (e.g., Suzuki coupling)?

The bromine atom is a prime site for cross-coupling. To suppress sulfonamide degradation:

  • Protection : Temporarily protect the sulfonamide with Boc groups before coupling.
  • Catalytic System : Use Pd(PPh₃)₄ (2 mol%) with K₂CO₃ in degassed THF/H₂O (3:1) at 80°C. Monitor aryl boronic acid stoichiometry (1.5 equiv) to minimize homo-coupling .
  • Post-Reaction Analysis : Validate product integrity via LC-MS and ¹⁹F NMR (if fluorinated analogs are synthesized) .

Q. How do steric and electronic properties of the N-ethyl group influence biological activity?

Design a SAR (Structure-Activity Relationship) study:

  • Steric Effects : Compare with N-methyl and N-propyl analogs. Use molecular docking (AutoDock Vina) to assess binding pocket compatibility (e.g., carbonic anhydrase IX).
  • Electronic Effects : Calculate Hammett σ values for the ethyl group (σ ≈ –0.15) to correlate with inhibitory potency.
  • In Vitro Testing : Evaluate IC₅₀ against enzyme targets (e.g., sulfonamide-sensitive kinases) .

Q. What experimental and computational approaches resolve conflicting crystallographic data for sulfonamide derivatives?

  • High-Resolution XRD : Collect data at low temperature (100 K) to reduce thermal motion artifacts.
  • Hirshfeld Surface Analysis : Quantify intermolecular interactions (e.g., C–H···π vs. halogen bonding) .
  • Machine Learning : Train a model on CSD (Cambridge Structural Database) entries to predict preferred packing motifs .

Methodological Notes

  • Synthetic Optimization : For scale-up, replace DCM with 2-MeTHF (renewable solvent) to improve sustainability .
  • Data Reproducibility : Adhere to CRDC 2020 guidelines (e.g., RDF2050112 for reaction fundamentals) to standardize reporting .
  • Ethical Compliance : Follow ECHA and FDA guidelines for non-therapeutic research .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.